(4-(4-Isopropylphenyl)pyrrolidin-3-yl)methanol

• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol
• IUPAC Name: [4-(4-propan-2-ylphenyl)pyrrolidin-3-yl]methanol
• InChI: InChI=1S/C14H21NO/c1-10(2)11-3-5-12(6-4-11)14-8-15-7-13(14)9-16/h3-6,10,13-16H,7-9H2,1-2H3
• InChI Key: WPBFLTJXKXQYSU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2CNCC2CO

Description

(4-(4-Isopropylphenyl)pyrrolidin-3-yl)methanol is a chemical compound with a complex structure that includes a pyrrolidine ring substituted with an isopropylphenyl group and a methanol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-(4-Isopropylphenyl)pyrrolidin-3-yl)methanol typically involves the reaction of 4-isopropylbenzaldehyde with pyrrolidine in the presence of a reducing agent. The reaction conditions often include a solvent such as ethanol and a catalyst to facilitate the reaction. The product is then purified through recrystallization or chromatography to obtain the desired compound .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure high yield and purity of the compound, making it suitable for various applications in research and industry .

Chemical Reactions Analysis

Types of Reactions

(4-(4-Isopropylphenyl)pyrrolidin-3-yl)methanol undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methanol group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like halides. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield ketones or aldehydes, while reduction reactions may produce alcohols or amines .

Scientific Research Applications

(4-(4-Isopropylphenyl)pyrrolidin-3-yl)methanol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems and its interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-(4-Isopropylphenyl)pyrrolidin-3-yl)methanol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (4-(4-Isopropylphenyl)pyrrolidin-3-yl)methanol include:

• (4-(4-Methylphenyl)pyrrolidin-3-yl)methanol
• (4-(4-Ethylphenyl)pyrrolidin-3-yl)methanol
• (4-(4-Propylphenyl)pyrrolidin-3-yl)methanol

Uniqueness

What sets this compound apart from these similar compounds is its specific substitution pattern and the resulting chemical properties. The presence of the isopropyl group can influence the compound’s reactivity, solubility, and interactions with other molecules, making it unique in its applications and effects .